Cas no 2227815-96-3 (methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yl)propanoate
• CAS No: 2227815-96-3
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5831851
• PubChem ID: 165677355
• Update Time: 2025-07-01

methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yl)propanoate
• EN300-1783759
• 2227815-96-3

• Inchi： 1S/C10H16N2O3/c1-6-10(7(2)12(3)11-6)8(13)5-9(14)15-4/h8,13H,5H2,1-4H3/t8-/m1/s1
• InChI Key： BJYQUQBEYZGNMD-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)OC)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yl)propanoate

Methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yl)propanoate

Methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yl)propanoate, with the CAS number 2227815-96-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable molecule for various applications. The structure of this compound includes a methyl ester group, a hydroxyl group, and a trimethylpyrazole moiety, all arranged in a specific spatial configuration that contributes to its biological activity.

The trimethylpyrazole ring system is a key feature of this compound, as it is known to exhibit interesting electronic properties and can participate in various non-covalent interactions. The methyl ester group adds to the molecule's solubility and stability, making it suitable for use in different chemical environments. The hydroxyl group at the 3R position introduces hydrophilic characteristics, which can influence the molecule's interactions with biological systems.

Recent studies have highlighted the potential of methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yl)propanoate in drug discovery. Its ability to modulate specific biological pathways has been explored in preclinical models, showing promising results in areas such as inflammation and neurodegenerative diseases. The stereochemistry at the 3R position plays a crucial role in determining the molecule's pharmacokinetic properties and bioavailability.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry. Researchers have developed efficient methodologies to synthesize this compound, often employing asymmetric catalysis to ensure high enantiomeric excess. These advancements have made it easier to scale up production for research purposes.

In terms of applications, methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yl)propanoate has shown potential as a lead compound for developing new therapeutic agents. Its ability to interact with specific receptors or enzymes makes it a valuable tool in understanding disease mechanisms at a molecular level. Additionally, its structural versatility allows for further modifications to optimize its pharmacological properties.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have provided insights into its binding affinities and interaction patterns with target proteins. These findings have been instrumental in guiding further experimental work and refining the compound's design.

Moreover, the environmental impact of methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yl)propanoate has been assessed in several studies. Its biodegradability and toxicity profiles have been evaluated under controlled conditions, providing valuable information for its safe handling and disposal.

In conclusion, methyl (3R)-3-hydroxy-3-(trimethyl-1H-pyrazol-4-yli)propanoate is a versatile and intriguing compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with recent research findings, positions it as a promising candidate for future drug development efforts.